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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048

Essential Safety and Handling Guide for trans-3-(3-
Pyridyl)acrylic acid

This guide provides immediate, essential safety protocols and logistical plans for handling
trans-3-(3-Pyridyl)acrylic acid in a laboratory setting. The following procedures are designed
for researchers, scientists, and professionals in drug development to ensure safe handling and
disposal.

Chemical and Hazard Identification

Identifier Information

Name trans-3-(3-Pyridyl)acrylic acid
CAS Number 19337-97-4

Molecular Formula CsH7NO:2

Molecular Weight 149.15 g/mol

Appearance Solid

Melting Point 232-235 °C (decomposes)

Hazard Classification
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Trans-3-(3-Pyridyl)acrylic acid is classified with the following hazards:
o Skin Irritation (Category 2): Causes skin irritation.[1]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Personal Protective Equipment (PPE)

A multi-layered PPE approach is critical to minimize exposure and ensure personal safety when

handling trans-3-(3-Pyridyl)acrylic acid.
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Protection Type Required PPE Specifications & Rationale

Nitrile or neoprene gloves are
recommended for their
) ) ) resistance to pyridine and
Hand Protection Chemical-resistant gloves ) )
acrylic acid compounds.[2][3]
[4] Always inspect gloves for

tears or holes before use.

o Provides a barrier against
) Safety goggles with side )
Eye and Face Protection ) ) splashes and dust particles.[2]
shields or a face shield 3]

A standard lab coat prevents
Skin and Body Protection Laboratory coat incidental skin contact with the
chemical.[2][3]

Use in well-ventilated areas. A
particulate filter device (EN
143) or an N95 mask is
recommended to avoid
) ) N95 dust mask or a respirator inhaling dust.[1] In cases of
Respiratory Protection ) ) ) o )
with an organic vapor cartridge  poor ventilation or potential for
significant aerosolization, a
respirator with an organic
vapor cartridge should be

used.[4][5]

Handling and Storage Procedures

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation of dust or vapors.[2][3]

o An eyewash station and safety shower should be readily accessible in the immediate work
area.[5][6]

Safe Handling Practices:
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Avoid generating dust.[1]

Storage:

Do not eat, drink, or smoke in the laboratory.[1]

e Store in a cool, dry, and well-ventilated area.[3]

Ground all equipment when transferring the substance to prevent static discharge.[1]

Wash hands thoroughly with soap and water after handling the chemical.[1]

o Keep the container tightly closed to prevent moisture absorption.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and

amines.[4]

Emergency and Disposal Plans

First Aid Measures

Exposure Route

Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for at least 15

minutes.[3] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Move the person to fresh air.[2] If breathing is

Inhalation difficult, provide oxygen. Seek medical attention
if you feel unwell.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.
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Spill Response:

Evacuate: Clear the area of all non-essential personnel.
Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material like sand or earth to contain the
substance.

Collect: Carefully sweep or scoop the spilled material into a designated, labeled waste
container. Avoid creating dust.

Clean: Clean the spill area thoroughly with soap and water.

Disposal Plan:

Dispose of trans-3-(3-Pyridyl)acrylic acid and any contaminated materials as hazardous
chemical waste.

All waste must be placed in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in general trash.[1] Consider using a licensed chemical waste
management company for disposal.[7]

Procedural Workflow for Handling trans-3-(3-
Pyridyl)acrylic acid
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Caption: Workflow for safe handling of trans-3-(3-Pyridyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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